Cas no 1541051-49-3 (1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one)

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one is a specialized organic compound featuring a thiazole core substituted with dimethyl and 2-methylpropan-1-one functional groups. This structure confers unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. Its thiazole moiety is known for contributing to biological activity, while the ketone group enhances versatility in further derivatization. The compound’s stability under standard conditions and compatibility with common organic solvents facilitate its use in multi-step synthesis. Researchers may employ it in the design of agrochemicals, medicinal agents, or functional materials, leveraging its balanced electronic and steric properties for precise molecular modifications.

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one structure

1541051-49-3 structure

Product Name:1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one

CAS No:1541051-49-3

MF:C₉H₁₃NOS

MW:183.270621061325

CID:5693621

PubChem ID:83388534

Update Time:2025-10-19

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

- SCHEMBL23835836
- EN300-1269012
- 1541051-49-3
- 1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one
- 1-Propanone, 1-(4,5-dimethyl-2-thiazolyl)-2-methyl-
- Inchi： 1S/C9H13NOS/c1-5(2)8(11)9-10-6(3)7(4)12-9/h5H,1-4H3
- InChI Key： BXGWTNAXGXZFBG-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C)N=C1C(C(C)C)=O

Computed Properties

Exact Mass: 183.07178521g/mol
Monoisotopic Mass: 183.07178521g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 58.2Å²

Experimental Properties

Density: 1.080±0.06 g/cm3(Predicted)
Boiling Point: 275.4±43.0 °C(Predicted)
pka: 0.90±0.10(Predicted)

1-(Dimethyl-1,3-thiazol-2-yl)-2-methylpropan-1-one Pricemore >>

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